N-(2,6-diethylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide
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Description
N-(2,6-diethylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide is a useful research compound. Its molecular formula is C21H27N3S and its molecular weight is 353.53. The purity is usually 95%.
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Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
Research highlights the significance of chemical inhibitors, including compounds similar to N-(2,6-diethylphenyl)-2-(pyridin-3-yl)piperidine-1-carbothioamide, in understanding the metabolism of drugs by hepatic Cytochrome P450 enzymes. This knowledge is crucial for predicting drug-drug interactions and optimizing drug therapy, emphasizing the compound's potential application in the development of selective CYP inhibitors (Khojasteh et al., 2011).
Piper and Leishmaniasis Treatment
The potential of Piper spp., which share structural similarities with the discussed compound, for developing new treatments against leishmaniasis, is under investigation. This reflects the broader interest in harnessing the therapeutic properties of piperidine derivatives for addressing parasitic diseases (Peixoto et al., 2021).
Role in Optoelectronic Materials
Functionalized quinazolines and pyrimidines, related to the core structure of this compound, have shown promise in the creation of novel optoelectronic materials. These findings suggest the compound's potential utility in developing materials for electronic devices and luminescent elements (Lipunova et al., 2018).
Central Nervous System (CNS) Acting Drugs
The investigation into functional chemical groups that may serve as lead molecules for synthesizing CNS-active compounds underscores the relevance of structures akin to this compound. This research aligns with efforts to discover new therapeutic agents for treating CNS disorders (Saganuwan, 2017).
Medicinal Importance of Pyridine Derivatives
Pyridine derivatives, including compounds similar to the one , have been extensively studied for their wide range of medicinal applications. These studies affirm the compound's relevance in drug discovery, showcasing its potential in developing new therapeutic agents for various diseases (Altaf et al., 2015).
Properties
IUPAC Name |
N-(2,6-diethylphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3S/c1-3-16-9-7-10-17(4-2)20(16)23-21(25)24-14-6-5-12-19(24)18-11-8-13-22-15-18/h7-11,13,15,19H,3-6,12,14H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBMREJYABRDDRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NC(=S)N2CCCCC2C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.